Cas no 1513643-52-1 (8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane)

• Product Name: 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane
• CAS No: 1513643-52-1
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 5709042
• PubChem ID: 80497687
• Update Time: 2025-06-08

8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• EN300-736850
• AKOS019061764
• 1513643-52-1
• 8,8-dimethyl-1-thia-4-azaspiro[4.5]decane
• 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane

• Inchi： 1S/C10H19NS/c1-9(2)3-5-10(6-4-9)11-7-8-12-10/h11H,3-8H2,1-2H3
• InChI Key： FCQBSXBJLYRAQY-UHFFFAOYSA-N
• SMILES： S1CCNC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane

8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane: A Comprehensive Overview

8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane, with the CAS number 1513643-52-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which consists of a sulfur atom (thia) and a nitrogen atom (aza) within a fused ring system. The spiro arrangement creates a molecule with distinct electronic and steric properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane involves a series of carefully designed reactions that exploit the reactivity of sulfur and nitrogen atoms within the spiro framework. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex ring systems. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spiro bond, thereby streamlining the synthesis process and improving yields.

One of the most intriguing aspects of this compound is its potential application in drug design. The spirocyclic structure provides a rigid framework that can be tailored to interact with specific biological targets. Recent studies have explored the use of 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane as a scaffold for developing bioactive molecules with enhanced pharmacokinetic properties. For example, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, suggesting its potential as a lead compound in drug discovery.

In addition to its role in medicinal chemistry, 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors (TFTs), where its spirocyclic structure contributes to improved charge transport properties.

The structural versatility of 8,8-Dimethyl-1-thia-4-azaspiro[4.5]decane has also led to its exploration in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in high-performance composites and advanced coatings.

From an environmental standpoint, the synthesis and application of 8,8-Dimethyl-1-thia-4 azaspiro[4 5]decane are being scrutinized for their sustainability profiles. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption. Moreover, researchers are exploring ways to recycle or repurpose this compound at the end of its lifecycle to align with circular economy principles.

In conclusion, 8,8-Dimethyl 1 thia 4 azaspiro[4 5]decane, CAS No 1513643 52 1 is a multifaceted compound with diverse applications across various scientific disciplines. Its spirocyclic structure provides a platform for innovation in drug design, materials science, and polymer chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial technologies.